![molecular formula C13H21BN2O2 B2772893 Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]- CAS No. 1333388-05-8](/img/structure/B2772893.png)
Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]-
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Overview
Description
Boronic acids are organic compounds that are related to boric acid in which one of the three hydroxyl groups is replaced by an alkyl or aryl group . They are highly valuable building blocks in organic synthesis . The specific compound you’re asking about, “Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]-”, is a type of boronic acid where the substituent ® is a 2-[(4-ethyl-1-piperazinyl)methyl]phenyl group .
Synthesis Analysis
Boronic acids can be synthesized through various methods. One common method is the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . Another method involves the catalytic protodeboronation of pinacol boronic esters .Molecular Structure Analysis
The general structure of a boronic acid is R−B(OH)2, where R is a substituent. In the case of “Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]-”, R is a 2-[(4-ethyl-1-piperazinyl)methyl]phenyl group .Chemical Reactions Analysis
Boronic acids participate in various chemical reactions. One notable reaction is the Suzuki–Miyaura coupling, which involves the transmetalation of the organic residue from boron to a transition metal . Another reaction involves the catalytic protodeboronation of pinacol boronic esters .Physical And Chemical Properties Analysis
Boronic acids typically have high melting points and are prone to forming anhydrides by loss of water molecules, typically to give cyclic trimers . The specific physical and chemical properties of “Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]-” would depend on the specific characteristics of the 2-[(4-ethyl-1-piperazinyl)methyl]phenyl substituent.Scientific Research Applications
Synthesis and Chemical Applications
Synthesis of Piperazinones and Benzopiperazinones : Alkenyl, aryl, and heteroaryl boronic acids react with 1,2-diamines and glyoxylic acid to synthesize piperazinones (2-oxopiperazines). Additionally, monoprotected 1,2-phenylenediamine leads to the creation of benzopiperazinones (1,2,3,4-tetrahydroquinoxalin-2-ones) (Petasis & Patel, 2000).
Bifunctional Biological Compounds : The combination of piperazine and boronic groups within one molecule can result in novel biological activity. Benzyl piperazine derivatives of boronic acids, synthesized through amination-reduction reactions, display promising structural features for biological applications (Adamczyk-Woźniak et al., 2015).
Multifunctional Compound Structure : The synthesis of derivatives with aminophosphonic acid groups integrated into a boronic acid structure provides new opportunities for various applications, showing unique structural properties in crystals (Zhang et al., 2017).
Applications in Material Science
- Synthesis of Cyclic and Cage Borosilicates : Borosilicates with boronic acid as a core component show potential in modulating structures for various material science applications. These compounds demonstrate potential in sensing, protein manipulation, and other areas (Torres-Huerta et al., 2017).
Biological and Medical Research
Inhibition of Class C Beta-Lactamases : Aromatic boronic acids serve as reversible inhibitors for certain beta-lactamases, suggesting potential in therapeutic applications and drug development (Beesley et al., 1983).
Fluorescent Boronic Acids for Biological Sensors : The development of fluorescent boronic acids with high affinities for diols at physiological pH opens avenues for sensor design and glucose recognition, indicating potential in diabetes management and other biological applications (Cheng et al., 2010).
Environmental and Agricultural Applications
- Alleviation of Oxidative Stress in Plants : Research on the interaction between boronic acids and salicylic acid in plants suggests potential applications in enhancing plant stress tolerance and crop productivity, especially under conditions of boron toxicity (Moustafa-Farag et al., 2020).
Mechanism of Action
Target of Action
Boronic acids and their derivatives are known to interact with various biological targets, often through the formation of reversible covalent bonds with proteins, particularly those with 1,2 or 1,3-diol motifs .
Mode of Action
The compound’s mode of action is likely related to its boronic acid moiety. Boronic acids are known to form reversible covalent bonds with diols, a functional group present in many biological molecules . This allows boronic acids to interact with a variety of biological targets. In the context of organic synthesis, boronic acids are often used in Suzuki-Miyaura cross-coupling reactions, which involve the formation of carbon-carbon bonds .
Biochemical Pathways
Boronic acids and their derivatives have been implicated in a variety of biochemical processes, including the regulation of proteasomes and the modulation of kinase activity .
Pharmacokinetics
Boronic acids and their derivatives are generally known to have good bioavailability due to their ability to form reversible covalent bonds with biological targets .
Result of Action
The ability of boronic acids to form reversible covalent bonds with biological targets suggests that they may have a variety of effects at the molecular and cellular level .
Action Environment
The action of (2-((4-Ethylpiperazin-1-yl)methyl)phenyl)boronic acid, like other boronic acids, can be influenced by environmental factors such as pH. For example, the reactivity of boronic acids is known to increase under basic conditions . Additionally, the stability of boronic acids can be affected by the presence of diols, which can form reversible covalent bonds with the boronic acid moiety .
Safety and Hazards
While boronic acids are generally considered to have low inherent toxicity, some boronic acids and their derivatives have been found to give a positive Ames test and act as chemical mutagens . The specific safety and hazards of “Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]-” would depend on the specific characteristics of the 2-[(4-ethyl-1-piperazinyl)methyl]phenyl substituent.
Future Directions
Boronic acids and their derivatives are highly considered compounds for the design of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy . The future directions of research on “Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]-” would likely involve further exploration of its potential applications in these areas.
properties
IUPAC Name |
[2-[(4-ethylpiperazin-1-yl)methyl]phenyl]boronic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21BN2O2/c1-2-15-7-9-16(10-8-15)11-12-5-3-4-6-13(12)14(17)18/h3-6,17-18H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLVYWZAGOGWEBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=CC=C1CN2CCN(CC2)CC)(O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21BN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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